![molecular formula C6H4BrN3OS B1287944 5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine CAS No. 1016734-35-2](/img/structure/B1287944.png)
5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine
Overview
Description
5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine, also known as 5-Bromo-2-thiophene-1,3,4-oxadiazole-2-amine, is a heterocyclic compound with a five-membered ring structure composed of an oxadiazole and a bromothiophene moiety. It is a structural analog of the widely studied oxadiazole derivatives, and has been found to possess a variety of properties and applications in scientific research.
Scientific Research Applications
Synthesis of Triazoloquinazolines
This compound serves as a precursor for the synthesis of various triazoloquinazolines . These heterocyclic compounds have shown potential as biologically active molecules and fluorophores . The process involves oxidative cyclization of hydrazones with bromine in glacial acetic acid at room temperature, leading to tricyclic derivatives valuable in medicinal chemistry.
Photophysical Property Studies
The related compound 3,6-bis(5-bromothiophen-2-yl)-2,5-bis(2-ethylhexyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione has been studied for its photophysical properties . By extension, 5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine could be used to explore absorption and fluorescence properties in various solvents, contributing to the field of optoelectronics and materials science.
properties
IUPAC Name |
5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3OS/c7-4-2-1-3(12-4)5-9-10-6(8)11-5/h1-2H,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZJZZNUHCSAJMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)C2=NN=C(O2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30592504 | |
Record name | 5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30592504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine | |
CAS RN |
1016734-35-2 | |
Record name | 5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30592504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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